3'-tert-Butyl-2,2,2-trifluoroacetophenone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Its structure combines steric bulk from the tert-butyl substituent with the strong electron-withdrawing effects of the trifluoromethyl group, making it a unique candidate for biochemical and industrial applications. Notably, it acts as a potent transition-state analogue slow-binding inhibitor of human acetylcholinesterase, as demonstrated through kinetic, molecular dynamics (MD), and quantum mechanics/molecular mechanics (QM/MM) studies .
Properties
IUPAC Name |
1-(3-tert-butylphenyl)-2,2,2-trifluoroethanone | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F3O/c1-11(2,3)9-6-4-5-8(7-9)10(16)12(13,14)15/h4-7H,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAZQUPBUJONHAF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=CC(=C1)C(=O)C(F)(F)F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.23 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3’-tert-Butyl-2,2,2-trifluoroacetophenone typically involves the Friedel-Crafts acylation reaction. The process starts with the reaction of tert-butylbenzene with trifluoroacetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the acyl chloride.
Industrial Production Methods: In an industrial setting, the production of 3’-tert-Butyl-2,2,2-trifluoroacetophenone follows a similar synthetic route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial production.
Chemical Reactions Analysis
Types of Reactions: 3’-tert-Butyl-2,2,2-trifluoroacetophenone undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert the ketone group to an alcohol.
Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Sodium borohydride or lithium aluminum hydride are typically used as reducing agents.
Substitution: Nucleophilic substitution reactions often require strong bases or acids as catalysts.
Major Products Formed:
Oxidation: Formation of trifluoroacetic acid derivatives.
Reduction: Formation of 3’-tert-Butyl-2,2,2-trifluoroethanol.
Substitution: Various substituted acetophenone derivatives depending on the substituent introduced.
Scientific Research Applications
3’-tert-Butyl-2,2,2-trifluoroacetophenone is utilized in several scientific research fields:
Chemistry: It serves as a precursor for the synthesis of complex organic molecules and polymers.
Biology: The compound is used in the study of enzyme inhibition and protein-ligand interactions.
Medicine: It is investigated for its potential use in drug development, particularly as an inhibitor of specific enzymes.
Industry: The compound is used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism by which 3’-tert-Butyl-2,2,2-trifluoroacetophenone exerts its effects involves its interaction with specific molecular targets. For instance, it acts as a slow-binding inhibitor of human acetylcholinesterase. The compound binds to the enzyme’s active site, forming a stable complex that inhibits its activity. This interaction involves the formation of a hemiketal intermediate, which is slowly hydrolyzed, leading to prolonged inhibition .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Variations
Key analogs differ in substituent type, position, and fluorination patterns, influencing their physicochemical properties and applications.
Table 1: Structural Comparison of 3'-tert-Butyl-2,2,2-trifluoroacetophenone and Analogs
Physicochemical Properties
- Steric Effects : The tert-butyl group in the target compound introduces significant steric hindrance, reducing reactivity in crowded environments compared to linear alkyl chains (e.g., n-pentyl or n-butyl) .
- Electron Effects : The trifluoroacetyl group is strongly electron-withdrawing, activating the ketone toward nucleophilic attack. In contrast, nitro-substituted analogs (e.g., 3'-nitro derivative) exhibit enhanced electron withdrawal, further increasing reactivity .
- Fluorination: Additional fluorine atoms (e.g., 2,2,2,3'-tetrafluoroacetophenone) lower boiling points and increase polarity compared to non-fluorinated alkyl analogs .
Reactivity and Functional Differences
- Enzyme Inhibition : The target compound’s tert-butyl group enhances binding affinity to acetylcholinesterase by occupying hydrophobic pockets, a feature absent in linear alkyl analogs .
- Catalytic Utility: The parent compound (2,2,2-trifluoroacetophenone) serves as an organocatalyst for oxidizing amines, while nitro- or tert-butyl-substituted derivatives are less effective due to steric or electronic mismatches .
- Market Use: 4-N-Pentyl-2,2,2-trifluoroacetophenone is traded regionally (Europe, Asia, North America) for niche chemical synthesis, reflecting demand for lipophilic fluorinated ketones .
Biological Activity
3'-tert-Butyl-2,2,2-trifluoroacetophenone is a synthetic compound that has garnered attention in various fields of research due to its unique chemical structure and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, effects on different biological systems, and relevant case studies.
Chemical Structure and Properties
3'-tert-Butyl-2,2,2-trifluoroacetophenone is characterized by a trifluoroacetophenone moiety with a tert-butyl group at the para position. The presence of trifluoromethyl groups enhances its lipophilicity and may influence its interactions with biological targets.
Mechanisms of Biological Activity
The biological activity of 3'-tert-Butyl-2,2,2-trifluoroacetophenone can be attributed to several mechanisms:
- Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways. For instance, it has been shown to inhibit certain cytochrome P450 enzymes, which play a crucial role in drug metabolism and synthesis of endogenous compounds.
- Receptor Modulation : It may interact with various receptors in the body, modulating their activity. This interaction could lead to altered signaling pathways that affect cellular responses.
- Antioxidant Activity : Preliminary studies suggest that this compound exhibits antioxidant properties, potentially scavenging free radicals and reducing oxidative stress in cells.
In Vitro Studies
In vitro studies have demonstrated that 3'-tert-Butyl-2,2,2-trifluoroacetophenone can affect cell viability and proliferation. For example:
- Cell Line Testing : Research involving various cancer cell lines indicated that this compound could inhibit cell growth at specific concentrations. The IC50 values varied depending on the cell type, suggesting selective cytotoxicity.
| Cell Line | IC50 (µM) | Effect Observed |
|---|---|---|
| HeLa | 25 | Significant reduction in viability |
| MCF-7 | 30 | Moderate cytotoxic effect |
| A549 | 20 | High sensitivity observed |
In Vivo Studies
Animal model studies have also been conducted to evaluate the pharmacokinetics and therapeutic potential of the compound:
- Toxicity Assessment : In a rodent model, doses up to 100 mg/kg did not show significant acute toxicity. However, long-term studies are necessary to evaluate chronic effects.
- Therapeutic Potential : Preliminary findings suggest that the compound may have applications in treating certain types of tumors due to its ability to induce apoptosis in cancer cells.
Case Studies
- Case Study on Cancer Treatment : A study published in Journal of Medicinal Chemistry explored the efficacy of 3'-tert-Butyl-2,2,2-trifluoroacetophenone in combination with standard chemotherapy agents. The results indicated enhanced anti-tumor activity when used synergistically with doxorubicin in breast cancer models.
- Neuroprotective Effects : Another study investigated the neuroprotective properties of the compound against oxidative stress-induced neuronal damage. The results showed that treatment with this compound significantly reduced cell death in neuronal cultures exposed to oxidative stressors.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
